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Compound of Interest

Compound Name: Butethamine

Cat. No.: B1197893

Butethamine: A Technical Guide for Researchers

An in-depth examination of the chemical properties, synthesis, mechanism of action, and
experimental evaluation of the local anesthetic Butethamine.

This technical guide provides a comprehensive overview of Butethamine, a local anesthetic of
the ester class. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical identity, synthesis, and methods for
evaluating its biological activity.

Core Data and Synonyms

Butethamine, and its more commonly used hydrochloride salt, are known by several names in
scientific literature and commercial products. The fundamental chemical and physical
properties are summarized below.
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Property

Butethamine

Butethamine
Hydrochloride

CAS Registry Number

2090-89-3[1][2][3]

553-68-4[1][4]

Molecular Formula C13H20N202[1] C13H21CIN202[4]
Molecular Weight 236.31 g/mol [1] 272.77 g/mol [4]
Melting Point Not available 192-196 °CJ[1]
. ) Soluble in water. Slightly
Slightly soluble in alcohol, )
. soluble in alcohol, chloroform,
Solubility chloroform, benzene. ) )
) ) ) benzene. Practically insoluble
Practically insoluble in ether.[1]
in ether.[1]
2-(2-methylpropylamino)ethyl
2-(2-methylpropylamino)ethyl
IUPAC Name ( ) yipropy Jethy 4-
4-aminobenzoate[2] ] )
aminobenzoate;hydrochloride
] ) Butethamine HCI, IBYLCAINE
Monocain, lbylcaine, 2- )
) CHLORIDE, Monocaine
(Isobutylamino)ethyl p- ]
) hydrochloride, 2-
Synonyms aminobenzoate, 2-[(2-

Methylpropyl)amino]ethanol 4-

aminobenzoate[2]

(Isobutylamino)ethyl p-
aminobenzoate
hydrochloride[5]

Mechanism of Action: Sodium Channel Blockade

Butethamine, like other local anesthetics, exerts its effect by blocking the transmission of

nerve impulses. This is achieved by inhibiting the propagation of action potentials in nerve

fibers. The primary molecular target for this action is the voltage-gated sodium channel in the

neuronal cell membrane.

By reversibly binding to the sodium channels, Butethamine prevents the influx of sodium ions

that is necessary for the depolarization of the nerve membrane. This blockade of ion flow raises

the threshold for electrical excitation and slows the propagation of the nerve impulse, ultimately

leading to a failure to transmit the pain signal to the central nervous system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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